Cas no 2674171-66-3 (Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)- )

• Product Name: Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)-
• CAS No: 2674171-66-3
• MF: C₁₁H₁₁BClNO₄
• MW: 267.473342180252
• CID: 5175321
• Update Time: 2025-10-16

Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• (T-4)-[N-[(Carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)boron (ACI)
• Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)-

• Inchi： 1S/C11H11BClNO4/c1-14-6-10(15)17-12(14,18-11(16)7-14)8-4-2-3-5-9(8)13/h2-5H,6-7H2,1H3
• InChI Key： BAGQYZGIQULFQY-UHFFFAOYSA-N
• SMILES： [B-]12(C3C(Cl)=CC=CC=3)OC(=O)C[N+]1(C)CC(=O)O2

Additional information on Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)-

Recent Advances in Boron-Containing Compounds: A Focus on 2674171-66-3 and Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)-

Boron-containing compounds have garnered significant attention in the field of chemical biology and medicinal chemistry due to their unique properties and potential therapeutic applications. Among these, the compound with CAS number 2674171-66-3 and the specific product Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)- have emerged as promising candidates for further investigation. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.

The compound 2674171-66-3, a boron-based molecule, has been the subject of recent studies due to its structural novelty and potential as a scaffold for drug design. Researchers have explored its synthesis through innovative routes, including transition metal-catalyzed reactions and organoboron chemistry. The compound's stability and reactivity under physiological conditions have been evaluated, with promising results indicating its suitability for further pharmacological studies.

Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)-, a more complex boron-containing ligand, has shown remarkable potential in targeting specific biological pathways. Recent studies have demonstrated its ability to interact with key enzymes involved in inflammatory and oncogenic processes. The ligand's chelating properties and its ability to modulate enzyme activity make it a valuable tool for both therapeutic and diagnostic applications.

In vitro and in vivo studies have revealed that these boron-containing compounds exhibit low cytotoxicity and high selectivity, making them attractive candidates for drug development. For instance, preliminary data suggest that 2674171-66-3 can inhibit the activity of certain proteases implicated in cancer progression, while Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)- has shown potential as a boron neutron capture therapy (BNCT) agent due to its high boron content and tumor-targeting capabilities.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of these compounds. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance their bioavailability and reduce off-target effects. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved efficacy and safety profiles.

In conclusion, the compounds 2674171-66-3 and Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-chlorophenyl)-, (T-4)- represent exciting avenues for future research in chemical biology and medicinal chemistry. Their unique properties and demonstrated biological activities highlight their potential as therapeutic agents, particularly in oncology and inflammation. Continued investigation into their mechanisms of action and optimization of their chemical structures will be crucial for translating these findings into clinical applications.